5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C25H25ClN2O4S
• Molecular Weight: 485 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(4-ethoxyphenyl)imino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H25ClN2O4S/c1-5-12-28-24(29)22(33-25(28)27-18-8-10-19(11-9-18)31-7-3)16-17-14-20(26)23(32-13-6-2)21(15-17)30-4/h2,8-11,14-16H,5,7,12-13H2,1,3-4H3/b22-16-,27-25?
• InChI Key: KOOOFMRQQGFNDU-MTTLQMSQSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC(=C(C(=C2)Cl)OCC#C)OC)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCCN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)OCC#C)OC)SC1=NC3=CC=C(C=C3)OCC

Description

5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is a chemical compound with potential applications in scientific research. It is a thiazolidinone derivative that has been synthesized by various methods and studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory and antitumor effects by inhibiting the NF-κB pathway and inducing apoptosis in cancer cells. It has also been suggested that this compound may act as a PPARγ agonist, which could explain its potential therapeutic effects for diabetes and Alzheimer's disease.
Biochemical and Physiological Effects:
5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. One study found that this compound can decrease the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines in macrophages. Another study found that this compound can induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. Additionally, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one in lab experiments is its potential as a therapeutic agent for various diseases. Another advantage is its anti-inflammatory and antitumor properties, which could be useful in studying these conditions. However, one limitation is the lack of understanding of its mechanism of action, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one. One direction is to further investigate its mechanism of action, which could provide insights into its potential therapeutic applications. Another direction is to study its effects on other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, future research could focus on developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been reported by various researchers. One method involves the reaction of 3-chloro-5-methoxy-4-(2-propynyloxy)benzaldehyde with 4-ethoxyaniline in the presence of acetic acid and sodium acetate to yield the imine intermediate. This intermediate is then reacted with propyl thiourea and triethylamine in ethanol to yield the final product.

Scientific Research Applications

5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been studied for its potential applications in scientific research. One study reported that this compound has anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in macrophages. Another study found that this compound has antitumor activity by inducing apoptosis in cancer cells. Additionally, this compound has been studied for its potential as a therapeutic agent for diabetes and Alzheimer's disease.